Allylpyrocatechol

• CAS RN: 1125-74-2
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 3-prop-2-enylbenzene-1,2-diol
• InChI: InChI=1S/C9H10O2/c1-2-4-7-5-3-6-8(10)9(7)11/h2-3,5-6,10-11H,1,4H2
• InChI Key: PARWTEYYJSDGQM-UHFFFAOYSA-N
• SMILES: C=CCC1=C(C(=CC=C1)O)O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: Allylpyrocatechol

Description

Allylpyrocatechol is an antioxidant, attenuating collagen-induced arthritis via attenuation of oxidative stress secondary to modulation of the MAPK, JAK/STAT, and Nrf2/HO-1 pathways.

Scientific Research Applications

Antibacterial and Oral Health

Allylpyrocatechol (APC), isolated from Piper betle L., demonstrates significant antibacterial activity against oral pathogens, making it beneficial in the prevention of halitosis. It has been identified as the major active principle in Piper betle leaves, traditionally used in India and China for oral health. This compound shows promising activity against obligate oral anaerobes responsible for halitosis, mainly due to its antimicrobial properties (Ramji et al., 2002).

Antioxidant Properties

APC is known for its significant antioxidant activity. It effectively reduces the generation of reactive oxygen species and superoxide in murine peritoneal macrophages. This antioxidant activity is mediated by both decreasing the generation of free radicals and increasing cellular antioxidants (Sarkar et al., 2013).

Therapeutic Potential in Lung Injury

Research has shown that APC ameliorates sepsis-induced lung injury. It exhibits anti-inflammatory and antioxidant activity, reducing lipid peroxidation, improving lung tissue histology, and reducing mortality in mouse models. These effects are mediated via SIRT1-mediated suppression of HMGB1 nuclear translocation and p-p65 activation (Mu et al., 2021).

Gastric Ulcer Healing

APC has shown potential as an antiulcerogenic agent. It has been observed to correct mucosal epithelium damage and reverse epithelial disruptions in rat ulcer models. The upregulation of growth factors and cyclooxygenases during the healing process is attributed to the presence of APC (Majumdar et al., 2012).

Rheumatoid Arthritis Treatment

In the context of Rheumatoid arthritis, APC has demonstrated potent scavenging activity. It significantly decreases the basal levels of reactive oxygen species in neutrophils, macrophages, and lymphocytes, suggesting its potential as an add-on therapy in inflammation-associated disorders like Rheumatoid Arthritis (Kundu et al., 2011).

Enhanced Drug Delivery Systems

APC's potential in enhancing drug solubility and delivery has been explored, particularly in the treatment of oral infections caused by Candida albicans. The development of self-nanoemulsifying drug delivery systems (SNEDDS) containing APC significantly increases its water solubility, suggesting its promise in clinical treatments of oral infections (Okonogi et al., 2021).

Antimicrobial Action Against Staphylococcus aureus

APC has been shown to induce oxidative stress in Staphylococcus aureus, contributing to its antimicrobial action. This is achieved by affecting key oxidative stress resistance enzymes crucial for the survival of this pathogen (Hussain et al., 2016).